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Compound of Interest

Compound Name: Tribenzyl phosphite

Cat. No.: B092684 Get Quote

Essential Safety and Handling Guide for
Tribenzyl Phosphite
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling Tribenzyl phosphite in a laboratory setting. Adherence to these

guidelines is critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and GHS Classification
Tribenzyl phosphite is classified as an irritant. It is crucial to be aware of its potential hazards

before handling.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

corrosion/irritation
Warning

H315: Causes skin

irritation[1]

Serious eye

damage/eye irritation
Warning

H319: Causes serious

eye irritation[1]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

Warning
H335: May cause

respiratory irritation[1]

Physical and Chemical Properties
Property Value

Molecular Formula C21H21O3P[1][2]

Molecular Weight 352.36 g/mol [2][3]

Appearance Colorless liquid

CAS Number 15205-57-9[1][2][3]

Personal Protective Equipment (PPE)
While a specific glove material chemical resistance chart for Tribenzyl phosphite is not readily

available, based on recommendations for similar phosphite compounds, the following PPE is

advised.
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PPE Category Recommendation

Eye and Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure. Based on data for similar

chemicals, nitrile or butyl rubber gloves are

recommended. Always inspect gloves for

degradation or punctures before use. Wear a

lab coat or other protective clothing to prevent

skin contact.

Respiratory Protection

Use in a well-ventilated area, preferably in a

chemical fume hood. If ventilation is inadequate,

use a NIOSH/MSHA or European Standard EN

149 approved respirator.

Operational Plan for Safe Handling
A systematic approach is essential when working with Tribenzyl phosphite to minimize

exposure and risk.

Engineering Controls
Ventilation: Always handle Tribenzyl phosphite in a well-ventilated area. A certified

chemical fume hood is the preferred engineering control to minimize inhalation exposure.

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.
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Dispensing: When transferring or dispensing the chemical, do so carefully to avoid splashing

or creating aerosols.

Avoidance of Incompatibilities: Keep away from strong oxidizing agents.

Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the

laboratory. Do not eat, drink, or smoke in areas where chemicals are handled.

First Aid Measures
In case of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse mouth with water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.

Disposal Plan
Proper disposal of Tribenzyl phosphite and its containers is crucial to prevent environmental

contamination.
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Waste Characterization: Unused Tribenzyl phosphite should be considered a hazardous

chemical waste.

Container Disposal: Do not reuse empty containers. Triple rinse the container with a suitable

solvent and dispose of the rinsate as hazardous waste. Puncture the container to prevent

reuse.

Disposal Method: Dispose of waste chemical and contaminated materials in accordance with

all applicable federal, state, and local environmental regulations. Contact a licensed

professional waste disposal service to dispose of this material.

Logical Workflow for Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of Tribenzyl
phosphite.
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Safe Handling and Disposal of Tribenzyl Phosphite

Preparation

Handling

Spill Response

Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Engineering Controls
(Fume Hood, Eyewash/Shower)

Dispense Chemical in Fume Hood

Avoid Incompatible Materials Evacuate Area (if necessary)

If Spill Occurs

Practice Good Hygiene

Characterize as Hazardous Waste

Contain Spill with Absorbent

Collect and Place in Waste Container

Triple Rinse and Puncture Container

Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Tribenzyl phosphite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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